Cas no 7635-25-8 ((3beta,5alpha)-3,17,21-trihydroxypregnan-20-one)

• Product Name: (3beta,5alpha)-3,17,21-trihydroxypregnan-20-one
• CAS No: 7635-25-8
• MF: C₂₁H₃₄O₄
• MW: 350.492267131805
• CID: 2016390
• PubChem ID: 13986157
• Update Time: 2025-04-21

(3beta,5alpha)-3,17,21-trihydroxypregnan-20-one Chemical and Physical Properties

Names and Identifiers

• (3beta,5alpha)-3,17,21-trihydroxypregnan-20-one
• (3beta,5alpha,17alphaOH)-3,17,21-Trihydroxypregnan-20-one
• 3beta,17,21-Trihydroxy-5alpha-pregnan-20-on
• 3beta,17,21-trihydroxy-5alpha-pregnan-20-one
• 3beta,5alpha-Tetrahydro Reichstein's Substance S
• 3beta.17.21-Trihydroxy-5alpha-pregnanon-(20)
• 5alpha-pregnan-3beta,17alpha,21-triol-20-one
• DTXSID501264541
• Pregnan-20-one, 3,17,21-trihydroxy-, (3I+/-)-
• 7635-25-8

• Inchi： 1S/C21H34O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h13-17,22-23,25H,3-12H2,1-2H3/t13?,14-,15-,16+,17+,19+,20+,21+/m1/s1
• InChI Key： UPTAPIKFKZGAGM-RBYPUMCWSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](CC3CC[C@H]12)O

Computed Properties

• Exact Mass: 350.24570956Da
• Monoisotopic Mass: 350.24570956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.8Ų